Cas no 131875-08-6 (Lexacalcitol)

Lexacalcitol is a synthetic vitamin D3 analog used primarily in the treatment of secondary hyperparathyroidism in patients with chronic kidney disease. Its key advantage lies in its selective action on the parathyroid glands, effectively suppressing excessive parathyroid hormone (PTH) secretion with minimal impact on calcium and phosphate homeostasis. This selectivity reduces the risk of hypercalcemia and vascular calcification compared to non-selective vitamin D analogs. Lexacalcitol is administered intravenously or orally, depending on the formulation, and exhibits a predictable pharmacokinetic profile. Its clinical utility is further supported by its ability to improve bone metabolism abnormalities in renal failure patients.

Lexacalcitol structure

Product Name:Lexacalcitol

CAS No:131875-08-6

MF:C₂₉H₄₈O₄

MW:460.689029693604

CID:64151

PubChem ID:5288670

Update Time:2025-06-07

Lexacalcitol Chemical and Physical Properties

Names and Identifiers

- Lexacalcitol
- (1S*,3R*,5Z),7aalpha))-(5Z,7E,20R)-20-((4-Ethyl-4-hydroxyhexyl)oxy)-9,10-secopregna-5,7,10(19)-triene-1alpha,3beta-diol
- (1R,3S,5Z)-5-[(2E)-2-[(1S,3aS,7aS)-1-[(1R)-1-(4-ethyl-4-hydroxyhexoxy)ethyl]-7a-methyl-2,3,3a,5,6,7-hexahydro-1H-inden-4-ylidene]ethylidene]-4-methylidenecyclohexane-1,3-diol
- 20-epi-22-oxa-24a,26a,27a-tri-homo-1,25-dihydoxyvitamin D3
- KH 106
- KH 1060
- KH-1060
- L-3-HYDROXY-N-METHYLMORPHINAN
- Levo-dromoran (tn)
- LEVORPHANOL TARTRATE
- Levorphanol Tartrate (CII),USP
- Levorphanol Tartrate CII (500 mg)
- LEVORPHANOL TARTRATE DIHYDRATE
- levorphanol tartrate methanol solution
- LEVORPHANOL TARTRATE SALT
- LEVORPHANOLTARTRATE,USP
- 1,3-Cyclohexanediol, 5-((1-(1-((4-ethyl-4-hydroxyhexyl)oxy)ethyl)octahydro-7a-methyl-4H-inden-4-ylidene)ethylidene)-4-methylene-, (1S-(1alpha(S*),3abeta,4E(1S*,3R*,5Z),7aalpha))-
- (5Z,7E)-(1S,3R,20R)-26,27-dimethyl-24a-homo-22-oxa-9,10-seco-5,7,10(19)-cholestatriene-1,3,25-triol
- Lexacalcitol [INN]
- (5Z,7E,20R)-20-((4-ETHYL-4-HYDROXYHEXYL)OXY)-9,10-SECOPREGNA-5,7,10(19)-TRIENE-1.ALPHA.,3.BETA.-DIOL
- DTXSID10869807
- 1ALPHA,25-DIHYDROXYL-20-EPI-22-OXA-24,26,27-TRIHOMO VITAMIN D3
- HY-32340
- F83980
- 5-(2-{1-[1-(4-ETHYL-4-HYDROXY-HEXYLOXY)-ETHYL]-7A-METHYL-OCTAHYDRO-INDEN-4-YLIDENE}-ETHYLIDENE)-4-METHYLENE-CYCLOHEXANE-1,3-DIOL
- SCHEMBL2917
- KLZOTDOJMRMLDX-YBBVPDDNSA-N
- (1S,3R,5Z,7E,14beta,17alpha,20R)-20-[(4-ethyl-4-hydroxyhexyl)oxy]-9,10-secopregna-5,7,10-triene-1,3-diol
- 1alpha,25-dihydroxy-26,27-dimethyl-24a-homo-22-oxa-20-epivitamin D3 / 1alpha,25-dihydroxy-26,27-dimethyl-24a-homo-22-oxa-20-epicholecalciferol
- KH-106
- 1alpha,25-(OH),-20-epi-22-oxa-24,26,27-trishomovitamin D
- 20-epi-22-oxa-24a-homo-26,27-dimethyl-1alpha,25-dihydroxyvitamin D3
- 9G3DCA3958
- KH1
- UNII-9G3DCA3958
- KH106
- GTPL2775
- AKOS025312290
- DB03451
- Lexacalcideferol
- MS-28460
- Q27080264
- KH1060
- CS-0399
- (5Z,7E,20R)-20-((4-Ethyl-4-hydroxyhexyl)oxy)-9,10-secopregna-5,7,10(19)-triene-1alpha,3beta-diol
- 131875-08-6
- AC-8889
- 4-(Methoxycarbonyl)phenylboronicacid
- CHEMBL432600
- LMST03020432
- MDL： MFCD00867078
- Inchi： 1S/C29H48O4/c1-6-29(32,7-2)16-9-17-33-21(4)25-13-14-26-22(10-8-15-28(25,26)5)11-12-23-18-24(30)19-27(31)20(23)3/h11-12,21,24-27,30-32H,3,6-10,13-19H2,1-2,4-5H3/b22-11+,23-12-/t21-,24-,25-,26+,27+,28-/m1/s1
- InChI Key： KLZOTDOJMRMLDX-YBBVPDDNSA-N
- SMILES： O(CCCC(CC)(CC)O)[C@H](C)[C@H]1CC[C@H]2/C(=C/C=C3\C(=C)[C@H](C[C@@H](C\3)O)O)/CCC[C@@]21C

Computed Properties

Exact Mass: 460.35500
Monoisotopic Mass: 460.355
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 33
Rotatable Bond Count: 9
Complexity: 734
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 6
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 2
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 69.9A^2
XLogP3: 4.9

Experimental Properties

Color/Form: NA
Density: 1.07
Melting Point: Not available
Boiling Point: 600.3°Cat760mmHg
Flash Point: 316.8°C
Refractive Index: 1.541
PSA: 69.92000
LogP: 5.86380

Lexacalcitol Security Information

Signal Word：warning
Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264Thoroughly clean after treatment
P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
P305If it enters the eyes
P351Rinse carefully with water for a few minutes
P338Remove the contact lens(If any)And easy to operate,Continue flushing
P337If eye irritation persists
P313Obtain medical advice/care
Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Storage Condition：Please store the product under the recommended conditions in the Certificate of Analysis.

Lexacalcitol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
MedChemExpress	HY-32340-1mg	Lexacalcitol	131875-08-6	99.42%	1mg	￥2560	2024-04-20
MedChemExpress	HY-32340-5mg	Lexacalcitol	131875-08-6	99.42%	5mg	￥6400	2024-04-20
MedChemExpress	HY-32340-10mg	Lexacalcitol	131875-08-6	99.42%	10mg	￥12500	2023-08-31
Chemenu	CM203451-10mg	Lexacalcitol	131875-08-6	98%	10mg	$376	2021-06-15
Chemenu	CM203451-50mg	Lexacalcitol	131875-08-6	98%	50mg	$1252	2021-06-15
DC Chemicals	DCAPI1437-100 mg	Lexacalcitol	131875-08-6	>99%	100mg	$1500.0	2022-02-28
DC Chemicals	DCAPI1437-250 mg	Lexacalcitol	131875-08-6	>99%	250mg	$3000.0	2022-02-28
DC Chemicals	DCAPI1437-1 g	Lexacalcitol	131875-08-6	>99%	1g	$6000.0	2022-02-28
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	L883257-1mg	Lexacalcitol	131875-08-6	98%	1mg	￥1,641.60	2022-01-13
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	L883257-5mg	Lexacalcitol	131875-08-6	98%	5mg	￥6,771.60	2022-01-13